Cas no 326901-98-8 (N-(4-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}phenyl)acetamide)

N-(4-{4-(2-Methoxyphenyl)piperazin-1-ylsulfonyl}phenyl)acetamide is a synthetic organic compound featuring a sulfonamide-linked piperazine scaffold with a 2-methoxyphenyl substituent and an acetamide moiety. This structure confers potential pharmacological relevance, particularly in receptor modulation due to the piperazine core's affinity for neurotransmitter targets. The sulfonamide linkage enhances metabolic stability, while the methoxy group may influence lipophilicity and binding interactions. The acetamide terminus provides a versatile handle for further derivatization or interaction with biological systems. This compound is of interest in medicinal chemistry research for its structural complexity and potential as a precursor or intermediate in the development of bioactive molecules. Its well-defined synthetic pathway ensures reproducibility for investigative applications.
N-(4-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}phenyl)acetamide structure
326901-98-8 structure
Product Name:N-(4-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}phenyl)acetamide
CAS No:326901-98-8
MF:C19H23N3O4S
MW:389.468623399735
CID:3066850
PubChem ID:1041299
Update Time:2025-06-06

N-(4-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-{[4-(2-methoxyphenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide
    • N-(4-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}phenyl)acetamide
    • F0808-0497
    • Oprea1_509852
    • 326901-98-8
    • MLS001182018
    • SMR000567715
    • N-(4-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}phenyl)acetamide
    • N1-(4-{[4-(2-methoxyphenyl)piperazino]sulfonyl}phenyl)acetamide
    • AG-205/36815004
    • HMS2865F09
    • STK094726
    • Oprea1_319136
    • CHEMBL1703474
    • N-(4-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)phenyl)acetamide
    • Z45508329
    • N-[4-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylphenyl]acetamide
    • AKOS000390792
    • Inchi: 1S/C19H23N3O4S/c1-15(23)20-16-7-9-17(10-8-16)27(24,25)22-13-11-21(12-14-22)18-5-3-4-6-19(18)26-2/h3-10H,11-14H2,1-2H3,(H,20,23)
    • InChI Key: ISQIUOSWILTEAM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C)=O)(N1CCN(C2C=CC=CC=2OC)CC1)(=O)=O

Computed Properties

  • Exact Mass: 389.14092740Da
  • Monoisotopic Mass: 389.14092740Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 87.3Ų

N-(4-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}phenyl)acetamide Pricemore >>

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